2-[2-[5-[(3,4-dimethylanilino)-oxomethyl]-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidin-4-yl]phenoxy]propanoic acid ethyl ester

• Molecular Formula: C25H29N3O5
• Molecular Weight: 451.5 g/mol
• IUPAC Name: ethyl 2-[2-[5-[(3,4-dimethylphenyl)carbamoyl]-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidin-4-yl]phenoxy]propanoate
• InChI: InChI=1S/C25H29N3O5/c1-6-32-24(30)17(5)33-20-10-8-7-9-19(20)22-21(16(4)26-25(31)28-22)23(29)27-18-12-11-14(2)15(3)13-18/h7-13,17,22H,6H2,1-5H3,(H,27,29)(H2,26,28,31)
• InChI Key: WSTFXSAIFZIREN-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(C)OC1=CC=CC=C1C2C(=C(NC(=O)N2)C)C(=O)NC3=CC(=C(C=C3)C)C

Description

2-[2-[5-[(3,4-dimethylanilino)-oxomethyl]-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidin-4-yl]phenoxy]propanoic acid ethyl ester is a carboxylic ester.

Scientific Research Applications

Synthesis and Derivative Formation

• This compound is used in the synthesis of diverse molecular structures. An example is the synthesis of dimethyl 2-(methoxymethylene) pentanedioates, which are intermediates convertible to methyl 3-(2-amino-1,6-dihydro-6-oxo-pyrimidin-5-yl)propanoates. These pyrimidine derivatives are analogues of pyrido[2,3-d]pyrimidines with biological activities (Berzosa et al., 2011).

Antitumor Activities

• Certain derivatives of this compound, such as (S)-methyl 2-(2-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetamido)-3-(4-hydroxy phenyl)propanoate and (R)-ethyl 2-(2-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetamido)-3-(4-hydroxyphenyl)propanoate, have been synthesized and shown to possess selective anti-tumor activities (Xiong Jing, 2011).

Biological Evaluation for Medicinal Purposes

• Compounds related to this chemical structure, such as 5-cyano-1,6-dihydro-6-oxo-3-pyridinecarboxylic acids and their esters, have been evaluated for their potential cardiotonic activity. Some derivatives showed significant positive inotropic activity (Mosti et al., 1992).

Impact on Supramolecular Aggregation

• Structural modifications of related compounds, like thiazolo[3,2-a]pyrimidines, can lead to changes in supramolecular aggregation, highlighting the impact of substituents on the molecular scaffold of these compounds (Nagarajaiah & Begum, 2014).